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Compound of Interest |

Compound Name: Strontium carbide
CAS No.: 12071-29-3
Cat. No.: B083920
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Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Scientific literature extensively covers various strontium-based nanopatrticles like
strontium carbonate and strontium oxide, and general synthesis methods for metal carbides.
However, there is a notable lack of specific research, detailed synthesis protocols, and
established applications for nanoscale strontium carbide (SrC2). The following application
notes and protocols are therefore based on established principles for nanomaterial synthesis
and potential applications extrapolated from related compounds. The proposed protocols are
intended as a starting point for research and will require significant optimization.

Introduction to Nanoscale Strontium Carbide

Strontium carbide (SrC2) is an acetylide salt consisting of strontium cations (Sr2*) and
carbide anions (C227). In its bulk form, it is a black tetragonal crystalline solid.[1] When
produced at the nanoscale, SrC2 powder is expected to exhibit significantly different properties
compared to its bulk counterpart due to increased surface-area-to-volume ratio and quantum
confinement effects. These properties could make it a candidate for various applications in
materials science and potentially in biomedicine.
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Potential Properties of Nanoscale SrC2:

e High Reactivity: Increased surface area would likely lead to higher reactivity, for instance, in
catalytic applications.

o Enhanced Mechanical Properties: Nanomaterials often exhibit improved hardness and wear
resistance.

» Unique Optical and Electronic Properties: Quantum confinement in nanoparticles can lead to
size-dependent optical and electronic behaviors.

A summary of known properties for bulk strontium carbide and expected properties for
nanoscale SrC2 is presented in Table 1.

Table 1: Properties of Bulk vs. Expected Properties of Nanoscale Strontium Carbide
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Property

Bulk Strontium
Carbide (SrC2)

Nanoscale
Strontium Carbide
(SrC2) (Predicted)

Reference

Molecular Formula SrC2 SrC2 [1]

Molecular Weight 111.64 g/mol 111.64 g/mol [1]
Black tetragonal Fine black or dark

Appearance [1]
crystals grey powder

Melting Point > 1700 °C Likely lower than bulk [1]

Lower than bulk due
] to surface effects and
Density 3.19 g/cm?3 [1]

potential porosity in

aggregates

Decomposes to form

Highly reactive with

Solubility in Water water, rapid [1]

acetylene gas B
decomposition
) ) Micrometer to

Particle Size o 1-100 nm -
millimeter scale

Surface Area Low High -

Catalytic Activity Low Potentially high

Proposed Synthesis Protocol for Nanoscale
Strontium Carbide Powder

While no specific protocol for nanoscale SrC2 is readily available, a plausible approach is the

carbothermal reduction of a nanoscale strontium precursor. This method is a common strategy

for synthesizing various metal carbide nanoparticles.

Principle

A nanoscale strontium-containing precursor (e.g., strontium carbonate or strontium oxide

nanoparticles) is intimately mixed with a carbon source. Upon heating in an inert atmosphere,
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the carbon reduces the strontium compound to form strontium carbide. The nanoscale nature

of the precursors is crucial for achieving a nanoscale final product and enabling the reaction at

potentially lower temperatures than bulk synthesis.

Materials and Reagents

Strontium carbonate (SrCO3) nanoparticles (as precursor)
Carbon nanopatrticles (e.g., carbon black, activated charcoal)
Argon gas (high purity)

Ethanol (for slurry mixing)

Tube furnace with temperature control

Alumina or graphite crucibles

Ball mill or ultrasonic mixer

Experimental Procedure

Precursor Preparation: Synthesize or procure strontium carbonate (SrCO3) nanopatrticles. A
microwave-assisted synthesis can be used to produce SrCO3 nanoparticles.

Mixing of Reactants:

o Weigh stoichiometric amounts of SrCO3 nanoparticles and carbon nanoparticles. An
excess of carbon may be used to ensure complete reaction and prevent oxidation.

o Create a slurry of the mixed powders in ethanol.

o Homogenize the mixture using a high-energy ball mill or a powerful ultrasonicator for 1-2
hours to ensure intimate mixing at the nanoscale.

o Dry the mixture completely in a vacuum oven at 80-100 °C to remove the ethanol.

Carbothermal Reduction:
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o Place the dried powder mixture in a graphite or alumina crucible.
o Position the crucible in the center of a tube furnace.

o Purge the furnace tube with high-purity argon gas for at least 30 minutes to remove all
oxygen.

o Maintain a constant flow of argon throughout the heating and cooling process.

o Heat the furnace to a target temperature (e.g., 1200-1500 °C). The optimal temperature
will need to be determined experimentally.

o Hold at the target temperature for a specific duration (e.g., 2-4 hours).
o Cool the furnace down to room temperature under the argon atmosphere.
e Post-Synthesis Handling:

o The resulting nanoscale SrC2 powder is highly reactive with air and moisture.[1] All
handling and storage should be performed in an inert atmosphere (e.g., inside a
glovebox).

Characterization of Nanoscale SrC2

The synthesized powder should be characterized to determine its phase, size, morphology, and
purity.

o X-ray Diffraction (XRD): To confirm the crystalline phase of SrC2 and identify any unreacted
precursors or side products.

e Scanning Electron Microscopy (SEM): To observe the morphology and aggregation of the
nanoparticles.

e Transmission Electron Microscopy (TEM): To determine the primary particle size, size
distribution, and crystal structure of individual nanoparticles.

o Brunauer-Emmett-Teller (BET) Analysis: To measure the specific surface area of the powder.
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Proposed Synthesis and Characterization Workflow for Nanoscale SrC2
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Caption: Proposed workflow for the synthesis and characterization of nanoscale SrC2 powder.
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Potential Applications in Research and Drug
Development

While there are no documented applications of nanoscale SrC2, its properties can be
extrapolated from related materials for potential uses.

Catalysis

Many metal carbide nanoparticles are known for their catalytic properties. Nanoscale SrC2
could potentially be investigated as a catalyst or catalyst support in various chemical reactions,
such as hydrogenation or dehydrogenation, due to its high surface area and reactivity.

Materials Science

Nano-carbides are used to create high-performance coatings due to their hardness and wear
resistance. Nanoscale SrC2 could be explored for developing novel composite materials with
enhanced mechanical or thermal properties.

Potential in Drug Delivery (Hypothetical)

The applications of other strontium-based nanoparticles in drug delivery suggest that SrC2
could be explored for similar purposes, with some important caveats. Strontium carbonate
nanoparticles have been successfully used for pH-sensitive drug delivery.[1][2] They are stable
at physiological pH but dissolve in the acidic environment of tumor cells, releasing their drug
payload.

Given that SrC2 reacts vigorously with water, it is not directly suitable for in-vivo applications in
its pure form. However, if SrC2 nanoparticles could be encapsulated in a protective,
biocompatible, and pH-sensitive polymer shell, they could potentially be developed into a novel
drug delivery system. The reaction of SrC2 with water to produce acetylene gas could be
harnessed as a mechanism for generating localized cavitation or disrupting endosomal
membranes to enhance drug release. This remains a highly speculative application requiring
substantial research.
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Conceptual Model for a Sr-Based Nanoparticle in Drug Delivery
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Caption: Conceptual model for a pH-sensitive strontium-based nanopatrticle for targeted drug
delivery.

Safety and Handling

Strontium carbide is highly reactive. It reacts with water and moisture to produce flammable
acetylene gas.[1] Nanoscale SrC2 is expected to be even more reactive.

» Handling: All handling of SrC2 powder must be conducted under an inert atmosphere (e.qg.,
an argon or nitrogen-filled glovebox).

o Storage: Store in a tightly sealed container in a dry, inert environment.

» Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, lab
coat, and gloves, at all times.

» Toxicity: The toxicity of nanoscale SrC2 has not been studied. As with all nanomaterials,
appropriate precautions should be taken to avoid inhalation or skin contact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. pH-sensitive strontium carbonate nanoparticles as new anticancer vehicles for controlled
etoposide release - PMC [pmc.ncbi.nim.nih.gov]

o 2. pH-sensitive strontium carbonate nanoparticles as new anticancer vehicles for controlled
etoposide release - PubMed [pubmed.ncbi.nim.nih.gov]

e To cite this document: BenchChem. [Application Notes and Protocols: Nanoscale Strontium
Carbide (SrC2) Powder]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083920/docs#application-notes-and-protocols-
nanoscale-strontium-carbide-src2-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3506155/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3506155/
https://pubmed.ncbi.nlm.nih.gov/23185118/
https://pubmed.ncbi.nlm.nih.gov/23185118/
https://www.benchchem.com/product/b083920/docs#application-notes-and-protocols-nanoscale-strontium-carbide-src2-powder
https://www.benchchem.com/product/b083920/docs#application-notes-and-protocols-nanoscale-strontium-carbide-src2-powder
https://www.benchchem.com/product/b083920/docs#application-notes-and-protocols-nanoscale-strontium-carbide-src2-powder
https://www.benchchem.com/product/b083920/docs#application-notes-and-protocols-nanoscale-strontium-carbide-src2-powder
https://www.benchchem.com/product/b083920?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

